Hydroxybenzotriazole

Specification

• CAS No.: 26725-51-9
• Molecular Formula: C6H5N3O
• Molecular Weight: 135.12 g/mol
• IUPAC Name: 2H-benzotriazol-4-ol
• Standard InChI: InChI=1S/C6H5N3O/c10-5-3-1-2-4-6(5)8-9-7-4/h1-3,10H,(H,7,8,9)
• Standard InChI Key: JMTMSDXUXJISAY-UHFFFAOYSA-N
• SMILES: C1=CC2=NNN=C2C(=C1)O
• Canonical SMILES: C1=CC2=NNN=C2C(=C1)O

Introduction

Hydroxybenzotriazole, specifically 1-Hydroxybenzotriazole (HOBt), is an organic compound consisting of a benzene ring fused to a triazole ring, which is a five-membered ring containing two carbon atoms and three nitrogen atoms. It is widely used as a peptide coupling reagent, particularly in combination with dicyclohexylcarbodiimide (DCC) for peptide synthesis. Despite its common use, HOBt and its derivatives have been found to exhibit explosive properties under certain conditions, such as when heated under confinement or subjected to mechanical stimuli.

Applications

• Peptide Synthesis: HOBt is primarily used as a coupling reagent to facilitate the formation of peptide bonds. It helps in reducing racemization during peptide synthesis.

• Spot Synthesis of Glycopeptides: It is used in the synthesis of glycopeptides, which are important in studying protein-carbohydrate interactions.

• Microwave-Assisted Synthesis: HOBt is utilized in microwave-assisted amino acid coupling for synthesizing β-peptides.

Safety and Handling

Given the explosive properties of HOBt, it is crucial to handle it with caution. Material safety data sheets often warn about these hazards, emphasizing the need for proper storage and handling procedures to minimize risks.

Research Findings

Recent studies have highlighted the importance of understanding the explosive properties of HOBt and its derivatives. Research conducted at the Bundesanstalt für Materialforschung und -prüfung (BAM) in Germany has provided valuable insights into these properties, emphasizing the need for careful handling and storage.

Contamination and Purity

Commercial batches of HOBt have been found to occasionally contain low levels of mutagenic impurities, which can impact its use in sensitive applications. Ensuring high purity is essential for reliable peptide synthesis outcomes.